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Compound of Interest

Compound Name:
4,6-Dimethyl-2-propylpyrimidin-5-

ol

CAS No.: 88070-32-0

Cat. No.: B12915759

Get Quote

Part 1: Executive Summary & Chemical Context
This guide outlines the mandatory disposal procedures for 4,6-Dimethyl-2-propylpyrimidin-5-
ol. As a specialized intermediate often used in pharmaceutical synthesis (e.g., as a precursor

for endothelin receptor antagonists or fungicides), this compound possesses a specific

chemical architecture—a pyrimidine ring substituted with alkyl groups and a hydroxyl moiety.

Critical Safety Directive: While specific GHS data for this exact isomer may be limited in public

repositories, Structure-Activity Relationship (SAR) protocols mandate that it be treated as a

Toxic Irritant. Its structural similarity to phenolic nitrogen heterocycles suggests potential for

skin absorption and respiratory irritation.

The "Unknown Hazard" Principle: In the absence of a compound-specific EPA waste code (P-

or U-list), this material must be managed as a characteristic hazardous waste due to its organic

toxicity profile. Incineration is the only authorized disposal method to ensure complete

destruction of the heterocyclic ring.
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Part 2: Hazard Identification & Waste Characterization
Before disposal, the waste must be accurately characterized to ensure regulatory compliance

(RCRA) and safety.[1][2]

Property Description Operational Implication

Chemical Structure
Pyrimidin-5-ol core

(Amphoteric)

Can act as a weak acid

(phenol-like) or weak base. Do

not mix with strong oxidizers.

Physical State Solid (Crystalline powder)

Dust generation is a primary

exposure vector during

transfer.

Toxicity Class Irritant / Potentially Toxic
Zero-drain disposal policy. All

traces must be collected.

RCRA Status
Non-listed (manage as

Hazardous)

Must be segregated into

"Organic Solids" or "Non-

Halogenated Solvents".

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Reagent
Use this workflow for expired shelf stocks or surplus solid material.

PPE Verification: Don nitrile gloves (double-gloving recommended), safety goggles, and a

lab coat. Use a particulate respirator (N95) if handling outside a fume hood.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar with a screw-

top lid.

Transfer:

Place the original container inside the fume hood.

Transfer the solid directly into the HDPE waste jar.
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Do not dispose of the original bottle in regular trash unless triple-rinsed (see Protocol C).

Labeling: Apply a hazardous waste label immediately.

Constituents: "4,6-Dimethyl-2-propylpyrimidin-5-ol" (Write out full name; do not use

abbreviations).

Hazard Checkbox: Toxic, Irritant.[3][4]

Storage: Store in the Solid Waste satellite accumulation area until pickup.

Protocol B: Disposal of Reaction Mixtures (Liquid Waste)
Use this workflow for mother liquors or dissolved samples.

Solvent Identification: Determine the primary solvent in your mixture.

Segregation:

Scenario 1: Non-Halogenated Solvents (e.g., Methanol, DMSO, Acetone).

Pour into the "Non-Halogenated Organic Waste" carboy.

Scenario 2: Halogenated Solvents (e.g., DCM, Chloroform).

Pour into the "Halogenated Organic Waste" carboy.

Scenario 3: Aqueous Solutions.

Do not pour down the drain. Collect in a separate "Aqueous Toxic Waste" container.

Rinsing: Rinse all glassware with a compatible solvent (e.g., acetone) and add the rinsate to

the organic waste container.

Protocol C: Decontamination of Debris & Empty Containers
For gloves, weighing boats, and empty reagent bottles.

Triple Rinse: Empty reagent bottles must be triple-rinsed with a solvent capable of dissolving

the residue (e.g., ethanol or acetone).
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Rinsate Disposal: Dispose of the rinsate into the appropriate liquid waste container (Protocol

B).

Defacing: Deface the label on the empty bottle and discard it in the " chemically

contaminated glass" bin or regular trash (consult local EHS rules for "P-listed" equivalent

rigor).

Soft Waste: Contaminated gloves and paper towels must be placed in a yellow hazardous

waste bag or a solid waste drum, not regular trash.

Part 4: Waste Stream Decision Logic
The following diagram illustrates the critical decision points for segregating this chemical to

prevent incompatible reactions and ensure proper incineration.
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Waste Generation:
4,6-Dimethyl-2-propylpyrimidin-5-ol

Determine Physical State

Solid Reagent / Debris

 Powder/Gloves

Liquid / Solution

 Reaction Mix

Container: HDPE Jar
Label: 'Toxic Solid Waste'

Check Primary Solvent

Final Fate:
High-Temp Incineration

Halogenated Solvent
(e.g., DCM)

Non-Halogenated Solvent
(e.g., MeOH, DMSO) Aqueous Solution

Container: Halogenated Waste
(Red Can)

Container: Organic Waste
(White/Safety Can)

Container: Aqueous Toxic
(Do NOT Drain)

Click to download full resolution via product page

Caption: Decision matrix for segregating 4,6-Dimethyl-2-propylpyrimidin-5-ol waste streams

to ensure compliant incineration.
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Part 5: Emergency Procedures (Spills)
In the event of a spill outside of containment:

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE: Wear N95 respirator, safety goggles, and nitrile gloves.

Containment (Solid):

Do not dry sweep (creates dust).[5]

Cover with wet paper towels or use a HEPA vacuum designated for hazardous chemicals.

Containment (Liquid):

Absorb with vermiculite or a commercial spill pad.[2]

Do not use combustible materials like sawdust if the solvent is flammable.

Disposal: Place all cleanup materials into a heavy-duty plastic bag, seal, and label as

"Hazardous Waste - Spill Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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